Cas no 18109-53-0 (N-(2,6-dimethylphenyl)-2-phenyl-N-[2-(pyrrolidin-1-yl)ethyl]acetamide)

• Product name: N-(2,6-dimethylphenyl)-2-phenyl-N-[2-(pyrrolidin-1-yl)ethyl]acetamide
• CAS No: 18109-53-0
• MF: C₂₂H₂₈N₂O
• MW: 336.47052
• CID: 1372101
• PubChem ID: 28887

N-(2,6-dimethylphenyl)-2-phenyl-N-[2-(pyrrolidin-1-yl)ethyl]acetamide Chemical and Physical Properties

Names and Identifiers

• N-(2,6-dimethylphenyl)-2-phenyl-N-[2-(pyrrolidin-1-yl)ethyl]acetamide
• 2',6'-Dimethyl-2-phenyl-N-[2-(1-pyrrolidinyl)ethyl]acetanilide
• N-(2,6-dimethylphenyl)-2-phenyl-N-(2-pyrrolidin-1-ylethyl)acetamide
• 2',6'-Dimethyl-2-phenyl-N-(2-(1-pyrrolidinyl)ethyl)acetanilide
• ACETANILIDE, 2',6'-DIMETHYL-2-PHENYL-N-(2-(1-PYRROLIDINYL)ETHYL)-
• SA 35
• DTXSID50171072
• BRN 2778408
• 18109-53-0

• Inchi： InChI=1S/C22H28N2O/c1-18-9-8-10-19(2)22(18)24(16-15-23-13-6-7-14-23)21(25)17-20-11-4-3-5-12-20/h3-5,8-12H,6-7,13-17H2,1-2H3
• InChI Key： BVJQBGAPSXRSRX-UHFFFAOYSA-N
• SMILES： CC1=C(C(=CC=C1)C)N(CCN2CCCC2)C(=O)CC3=CC=CC=C3

Computed Properties

• Exact Mass: 336.22034
• Monoisotopic Mass: 336.220163521g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 25
• Rotatable Bond Count: 6
• Complexity: 402
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 23.6Ų
• XLogP3: 4.1

Experimental Properties

• PSA: 23.55